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Compound of Interest

Compound Name: Boc-Propargylamine

Cat. No.: B032232 Get Quote

This guide provides an in-depth overview of N-tert-Butoxycarbonyl-propargylamine (Boc-
propargylamine), a key reagent in bioconjugation and medicinal chemistry. It is intended for

researchers, scientists, and professionals in the field of drug development. This document

details the physicochemical properties, synthesis, and applications of Boc-propargylamine,

presenting data in a clear and accessible format.

Physicochemical Properties
Boc-propargylamine is a stable, solid compound at room temperature, characterized by the

presence of a terminal alkyne and a Boc-protected amine. These functional groups make it a

valuable building block in organic synthesis, particularly in click chemistry reactions.
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Property Value References

Molecular Formula C8H13NO2 [1][2][3][4][5][6]

Molecular Weight 155.19 g/mol [1][3][4][5][6]

CAS Number 92136-39-5 [1][2][3][4][7]

Appearance White solid [1][4]

Melting Point 40-44 °C [1][4][8]

Boiling Point 170 °C at 14 mmHg [1]

Solubility Soluble in chloroform [1][5]

Storage Temperature 2-8°C [4][6][8]

Synthesis of Boc-propargylamine
The standard laboratory synthesis of Boc-propargylamine involves the reaction of

propargylamine with di-tert-butyl dicarbonate (Boc anhydride). This reaction is typically carried

out in a suitable organic solvent, such as dichloromethane, at a reduced temperature to control

the exothermic nature of the reaction.

Experimental Protocol
Reaction Setup: Propargylamine is dissolved in dichloromethane in a reaction vessel and

cooled to 0 °C in an ice bath.[1]

Reagent Addition: Di-tert-butyl dicarbonate is added dropwise to the cooled solution of

propargylamine.[1]

Reaction: The reaction mixture is stirred at 0 °C for one hour.[1]

Workup: The solvent is removed under reduced pressure to yield the crude product.[1]

Purification: The resulting product can be used without further purification or can be purified

by column chromatography to yield a white solid.[1]
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A flowchart illustrating the synthesis of Boc-propargylamine.

Molecular Structure
The molecular structure of Boc-propargylamine features a tert-butoxycarbonyl (Boc)

protecting group attached to a propargylamine moiety. The terminal alkyne is a key functional

group for various chemical transformations.

A diagram showing the chemical structure of Boc-propargylamine.

Applications in Research and Development
Boc-propargylamine is a versatile reagent with significant applications in several areas of

chemical and biological research:

Click Chemistry: The terminal alkyne group allows for facile copper-catalyzed azide-alkyne

cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. This enables the efficient

and specific labeling of biomolecules.[9]
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Inhibitor Synthesis: It is used as a precursor in the synthesis of various enzyme inhibitors,

such as CDC25 phosphatase inhibitors.[1]

Polysaccharide Analogs: Boc-propargylamine is utilized in the synthesis of β-glucan

polysaccharide analogs.[1]

Organic Synthesis: It participates in reactions like the Pauson-Khand reaction to form

substituted cyclopentenones.[1]

This technical guide provides a foundational understanding of Boc-propargylamine,

highlighting its key properties and synthetic route. For further information, researchers are

encouraged to consult the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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